Cas no 5501-37-1 (1-Methyl-9H-fluoren-9-one)

1-Methyl-9H-fluoren-9-one is a fluorenone derivative characterized by its methyl substitution at the 1-position of the fluorene ring system. This compound is of interest in organic synthesis and materials science due to its rigid, planar structure and conjugated π-system, which contribute to its utility as a building block for advanced functional materials. Its ketone functionality allows for further chemical modifications, making it a versatile intermediate in the development of dyes, optoelectronic materials, and pharmaceuticals. The methyl group enhances solubility in organic solvents, facilitating its use in solution-phase reactions. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications.
1-Methyl-9H-fluoren-9-one structure
1-Methyl-9H-fluoren-9-one structure
Product Name:1-Methyl-9H-fluoren-9-one
CAS No:5501-37-1
MF:C14H10O
MW:194.228603839874
CID:353051
PubChem ID:12695875
Update Time:2025-10-29

1-Methyl-9H-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-9-one, 1-methyl-
    • 1-methyl-9H-fluoren-9-one
    • 1-methylfluoren-9-one
    • AS-3191
    • MFCD19301914
    • A923661
    • CS-0358215
    • 1-methylfluorenone
    • SCHEMBL3976848
    • 5501-37-1
    • POMQQLMTQXTWLP-UHFFFAOYSA-N
    • DTXSID60507181
    • 1-methyl-9-fluorenone
    • AKOS022505719
    • 1-Methyl-9H-fluoren-9-one
    • MDL: MFCD19301914
    • Inchi: 1S/C14H10O/c1-9-5-4-8-11-10-6-2-3-7-12(10)14(15)13(9)11/h2-8H,1H3
    • InChI Key: POMQQLMTQXTWLP-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C=CC=C(C)C=21

Computed Properties

  • Exact Mass: 194.0732
  • Monoisotopic Mass: 194.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Melting Point: 95-96°C
  • PSA: 17.07

1-Methyl-9H-fluoren-9-one Security Information

1-Methyl-9H-fluoren-9-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M305820-10mg
1-Methyl-9H-fluoren-9-one
5501-37-1
10mg
$ 59.00 2023-09-07
TRC
M305820-50mg
1-Methyl-9H-fluoren-9-one
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50mg
$ 81.00 2023-09-07
TRC
M305820-100mg
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100mg
$ 98.00 2023-09-07
AK Scientific
AMTDA191-250mg
1-Methyl-9H-fluoren-9-one
5501-37-1 97%
250mg
$159 2025-02-18
AK Scientific
AMTDA191-500mg
1-Methyl-9H-fluoren-9-one
5501-37-1 97%
500mg
$282 2025-02-18
AK Scientific
AMTDA191-1g
1-Methyl-9H-fluoren-9-one
5501-37-1 97%
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$508 2025-02-18
Apollo Scientific
OR311255-500mg
1-methyl-9H-fluoren-9-one
5501-37-1
500mg
£243.00 2023-09-02
Key Organics Ltd
AS-3191-1MG
1-methyl-9H-fluoren-9-one
5501-37-1 >95%
1mg
£37.00 2025-02-08
Key Organics Ltd
AS-3191-5MG
1-methyl-9H-fluoren-9-one
5501-37-1 >95%
5mg
£46.00 2025-02-08
Key Organics Ltd
AS-3191-10MG
1-methyl-9H-fluoren-9-one
5501-37-1 >95%
10mg
£63.00 2025-02-08
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